Cas no 1554106-07-8 (2-(Tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine)

• Product Name: 2-(Tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
• CAS No: 1554106-07-8
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• MDL: MFCD22398670
• CID: 4701858
• Update Time: 2023-08-15

2-(Tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
• AMY27340
• 2-tert-butyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
• 2-(Tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine

• MDL： MFCD22398670
• Inchi： 1S/C11H19N3/c1-11(2,3)10-7-9-8-12-5-4-6-14(9)13-10/h7,12H,4-6,8H2,1-3H3
• InChI Key： NLPWFJXZKUKWML-UHFFFAOYSA-N
• SMILES： N12CCCNCC1=CC(C(C)(C)C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8